Cas no 70807-22-6 (Butanenitrile, 3-oxo-,ion(1-), sodium (1:1))
70807-22-6 structure
Product Name:Butanenitrile, 3-oxo-,ion(1-), sodium (1:1)
CAS No:70807-22-6
MF:C4H4NNaO
MW:105.07043170929
CID:569227
PubChem ID:55250325
Update Time:2025-04-19
Butanenitrile, 3-oxo-,ion(1-), sodium (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Butanenitrile, 3-oxo-,ion(1-), sodium (1:1)
- ACETOACETONITRILE SODIUM SALT
- CYANOACETONE SODIUM SALT
- 3-Hydroxycrotonitrile,sodium salt
- 3-hydroxycrotononitrile sodium salt
- 3-Oxo-2-sodiobutanenitrile
- 3-OXOBUTANENITRILE SODIUM SALT
- NACYA
- Natriumcyanaceton
- sodium 1-cyanoprop-1-en-2-olate
- SODIUM CYANOACETONE
- DTXSID30991078
- Acetylacetonitrile, sodium salt
- AKOS006273369
- 70807-22-6
- Butanenitrile, 3-oxo-, ion(1-), sodium
- starbld0016571
- ATZKVJXHOWIWSF-UHFFFAOYSA-N
- sodium;3-oxobutanenitrile
- (1-cyano-2-oxopropyl)sodium
- Butanenitrile, 3-oxo-, ion(1-), sodium (1:1)
- SCHEMBL8485448
- sodium 1-cyano-2-oxopropan-1-ide
-
- Inchi: 1S/C4H4NO.Na/c1-4(6)2-3-5;/h2H,1H3;/q-1;+1
- InChI Key: YYIONPHFSWONBR-UHFFFAOYSA-N
- SMILES: [Na+].O=C(C)[CH-]C#N
Computed Properties
- Exact Mass: 105.01900
- Monoisotopic Mass: 105.01905803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 102
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Color/Form: Brown crystalline powder
- Melting Point: 80 – 84ºC
- PSA: 40.86000
- LogP: 0.43678
Butanenitrile, 3-oxo-,ion(1-), sodium (1:1) Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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